Ethyl {2-[(chloroacetyl)amino]-1,3-thiazol-4-yl}acetate
Ethyl {2-[(chloroacetyl)amino]-1,3-thiazol-4-yl}acetate
Brand Name:
Vulcanchem
CAS No.:
19749-93-0
VCID:
VC0010777
InChI:
InChI=1S/C9H11ClN2O3S/c1-2-15-8(14)3-6-5-16-9(11-6)12-7(13)4-10/h5H,2-4H2,1H3,(H,11,12,13)
SMILES:
CCOC(=O)CC1=CSC(=N1)NC(=O)CCl
Molecular Formula:
C9H11ClN2O3S
Molecular Weight:
262.71 g/mol
Ethyl {2-[(chloroacetyl)amino]-1,3-thiazol-4-yl}acetate
CAS No.: 19749-93-0
Main Products
VCID: VC0010777
Molecular Formula: C9H11ClN2O3S
Molecular Weight: 262.71 g/mol
![Ethyl {2-[(chloroacetyl)amino]-1,3-thiazol-4-yl}acetate - 19749-93-0](/images/no_structure.jpg)
| CAS No. | 19749-93-0 |
|---|---|
| Product Name | Ethyl {2-[(chloroacetyl)amino]-1,3-thiazol-4-yl}acetate |
| Molecular Formula | C9H11ClN2O3S |
| Molecular Weight | 262.71 g/mol |
| IUPAC Name | ethyl 2-[2-[(2-chloroacetyl)amino]-1,3-thiazol-4-yl]acetate |
| Standard InChI | InChI=1S/C9H11ClN2O3S/c1-2-15-8(14)3-6-5-16-9(11-6)12-7(13)4-10/h5H,2-4H2,1H3,(H,11,12,13) |
| Standard InChIKey | HIQNYVMHIBFTCT-UHFFFAOYSA-N |
| SMILES | CCOC(=O)CC1=CSC(=N1)NC(=O)CCl |
| Canonical SMILES | CCOC(=O)CC1=CSC(=N1)NC(=O)CCl |
| PubChem Compound | 470180 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume